![molecular formula C13H15N3O4 B5646376 3-{2-[2-(2-furyl)-1-pyrrolidinyl]-2-oxoethyl}-2,4-imidazolidinedione](/img/structure/B5646376.png)
3-{2-[2-(2-furyl)-1-pyrrolidinyl]-2-oxoethyl}-2,4-imidazolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of chemicals that includes imidazolidinediones and furyl-pyrrolidinyl groups. These groups are known for their significance in pharmaceuticals and materials science due to their structural uniqueness and functional properties. The scientific interest in this compound lies in its potential for various applications, including its role in chemical synthesis and potential biological activities.
Synthesis Analysis
The synthesis of related furyl-imidazo-pyridines and imidazolidinediones involves complex organic reactions, including aminomethylation and heterocyclization processes. For instance, aminomethylation of 2-(2-furyl)imidazo-[1,2-a]pyridine primarily occurs at the 3 position of the imidazopyridine system, demonstrating the reactivity of these molecules towards forming new bonds under specific conditions (Saldabol, Zeligman, & Giller, 1971).
Molecular Structure Analysis
Molecular structure analyses, including X-ray crystallography, have provided insights into the geometric and electronic structures of related compounds. For example, studies on furyl-imidazo-pyridines reveal the orientation of furyl and phenyl rings almost at right angles to the central imidazo[1,2-a]pyridinyl unit, highlighting the structural complexity of these molecules (Yaqub, Shafiq, Qureshi, & Najam-ul-Haq, 2009).
Chemical Reactions and Properties
The chemical reactivity of the compound and its derivatives encompasses a range of reactions, including addition/oxidative rearrangements and formylation. These reactions demonstrate the compound's ability to undergo transformation into various substituted furans and pyrroles, which are crucial synthons in chemical synthesis (Kelly, Kerrigan, & Walsh, 2008).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystalline structure, are essential for their practical applications. While specific data for "3-{2-[2-(2-furyl)-1-pyrrolidinyl]-2-oxoethyl}-2,4-imidazolidinedione" might not be readily available, related studies suggest that these properties are influenced by molecular structure and substituent effects.
Chemical Properties Analysis
Chemical properties, such as reactivity towards various reagents, stability under different conditions, and potential for further functionalization, are critical for understanding the utility of these compounds in synthesis and application. The ability to undergo selective reactions, as demonstrated in related furyl-imidazo-pyridines, highlights the compound's versatility in organic synthesis (Rao, Mai, & Song, 2017).
properties
IUPAC Name |
3-[2-[2-(furan-2-yl)pyrrolidin-1-yl]-2-oxoethyl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O4/c17-11-7-14-13(19)16(11)8-12(18)15-5-1-3-9(15)10-4-2-6-20-10/h2,4,6,9H,1,3,5,7-8H2,(H,14,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSERQUDGYRGWFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)CN2C(=O)CNC2=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{2-[2-(2-Furyl)-1-pyrrolidinyl]-2-oxoethyl}-2,4-imidazolidinedione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.